(3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: (3-methoxyphenyl)-[4-(2-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H22N2O2/c1-15-6-3-4-9-18(15)20-10-12-21(13-11-20)19(22)16-7-5-8-17(14-16)23-2/h3-9,14H,10-13H2,1-2H3
• InChI Key: WVZYWBJVRNDJSJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=CC=C3)OC

Description

(3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone, also known as MMMP, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.

Scientific Research Applications

(3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. Additionally, (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone has been shown to have antimicrobial activity against various bacterial and fungal strains.

Mechanism of Action

The mechanism of action of (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone has also been shown to bind to the dopamine transporter and inhibit the reuptake of dopamine, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
(3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce the production of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone has also been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. Additionally, (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone for lab experiments is its high potency and selectivity for certain enzymes and receptors. This makes it a useful tool for studying the biological pathways involved in inflammation, pain, and neurological disorders. However, one of the limitations of (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone. One area of focus is the development of (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone analogs with improved potency and selectivity for certain targets. Another area of focus is the investigation of the potential use of (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone and its potential side effects in humans.

Synthesis Methods

The synthesis of (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone involves the reaction of 3-methoxybenzaldehyde with 1-(2-methylphenyl)piperazine in the presence of acetic anhydride and triethylamine. The resulting product is then treated with formaldehyde and hydrochloric acid to obtain the final product, (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone. This synthesis method has been optimized and improved over the years to increase the yield and purity of (3-Methoxyphenyl)[4-(2-methylphenyl)piperazino]methanone.